Cas no 882229-46-1 (3-(2-oxo-2H-chromen-3-yl)-1-phenyl-N-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxamide)

• Product Name: 3-(2-oxo-2H-chromen-3-yl)-1-phenyl-N-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxamide
• CAS No: 882229-46-1
• MF: C₂₂H₁₄N₄O₃S
• MW: 414.436563014984
• CID: 6179952
• PubChem ID: 1288148
• Update Time: 2025-08-03

3-(2-oxo-2H-chromen-3-yl)-1-phenyl-N-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-oxo-2H-chromen-3-yl)-1-phenyl-N-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxamide
• 3-(2-oxochromen-3-yl)-1-phenyl-N-(1,3-thiazol-2-yl)pyrazole-4-carboxamide
• AB00340762-02
• SR-01000271836
• AKOS001044169
• Z56945413
• F1495-1424
• 3-(2-oxo-2H-chromen-3-yl)-1-phenyl-N-(thiazol-2-yl)-1H-pyrazole-4-carboxamide
• 882229-46-1
• SR-01000271836-1

• Inchi： 1S/C22H14N4O3S/c27-20(24-22-23-10-11-30-22)17-13-26(15-7-2-1-3-8-15)25-19(17)16-12-14-6-4-5-9-18(14)29-21(16)28/h1-13H,(H,23,24,27)
• InChI Key： SROFOEJEFXSOHR-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(C1=CN(C2C=CC=CC=2)N=C1C1C(=O)OC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 414.07866149g/mol
• Monoisotopic Mass: 414.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on 3-(2-oxo-2H-chromen-3-yl)-1-phenyl-N-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxamide

Introduction to 3-(2-oxo-2H-chromen-3-yl)-1-phenyl-N-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxamide (CAS No. 882229-46-1)

3-(2-oxo-2H-chromen-3-yl)-1-phenyl-N-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxamide, with the CAS number 882229-46-1, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a chromene moiety, a phenyl group, and a thiazole ring, all interconnected through a pyrazole framework. The combination of these functional groups imparts distinct chemical and biological properties that make it a promising candidate for various pharmacological studies.

The chromene moiety in 3-(2-oxo-2H-chromen-3-yl)-1-phenyl-N-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxamide is known for its ability to modulate biological activities, particularly in the context of antioxidant and anti-inflammatory effects. This is attributed to the presence of the 2-keto group, which can participate in hydrogen bonding and other intermolecular interactions. The phenyl group, on the other hand, enhances the lipophilicity of the molecule, facilitating its cellular uptake and distribution. The thiazole ring, a heterocyclic structure containing sulfur and nitrogen atoms, is often associated with antimicrobial and antifungal properties.

Recent research has highlighted the potential of 3-(2-oxo-2H-chromen-3-yl)-1-phenyl-N-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxamide in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(2-oxo-2H-chromen-3-yl)-1-phenyl-N-(1,3-thiazol-2-y l)-1H-pyrazole-4-carboxamide has also demonstrated significant antioxidant activity. This is particularly important in the context of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The compound's ability to scavenge free radicals and protect cellular components from oxidative damage has been well-documented in both in vitro and in vivo studies.

The pharmacokinetic profile of 3-(2-o xo - 2 H - c h r o m e n - 3 - y l ) - 1 - p h e n y l - N - ( 1 , 3 - t h i a z o l - 2 - y l ) - 1 H - p y r a z o l e - 4 - c a r b o x a m i d e has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2-o xo - 2 H - c h r o m e n - 3 - y l ) - 1 - p h e n y l - N - ( 1 , 3 - t h i a z o l - 2 - y l ) - 1 H - p y r a z o l e - 4 - c a r b o x a m i d e in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels with no significant adverse effects reported. These findings are encouraging and support further investigation into its therapeutic potential.

The structural diversity and functional versatility of 3-(2-o xo - 2 H - c h r o m e n - 3 - y l ) - 1 - p h e n y l - N -(1 , 3-t h i az ol-e yl ) --(pyraz ole) --(car box amide) have also led to its exploration as a lead compound for drug discovery efforts. Researchers are actively engaged in modifying the structure of this compound to enhance its potency and selectivity for specific therapeutic targets. For example, modifications to the phenyl group or the thiazole ring have shown promise in improving the compound's binding affinity to certain receptors involved in pain signaling pathways.

In conclusion, 3-(2-o xo --(chrom ene) --(pyraz ole) --(car box amide)) (CAS No. 8822999999999999999999) represents an exciting area of research with significant potential for developing novel therapeutic agents. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further investigation in both preclinical and clinical settings. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic applications, it holds promise for addressing unmet medical needs in various disease areas.